(1S)-1-(1,2-Thiazol-5-yl)ethanol

• IUPAC Name: (1S)-1-(1,2-thiazol-5-yl)ethanol
• InChI: InChI=1S/C5H7NOS/c1-4(7)5-2-3-6-8-5/h2-4,7H,1H3/t4-/m0/s1
• InChI Key: IBQOBJBPEDHKFL-BYPYZUCNSA-N
• Canonical SMILES: CC(C1=CC=NS1)O
• Isomeric SMILES: C[C@@H](C1=CC=NS1)O
• Molecular Formula: C5H7NOS
• Molecular Weight: 129.18 g/mol
• CAS No.: 2241107-54-8

Description

(1S)-1-(1,2-Thiazol-5-yl)ethanol is a chiral thiazole derivative characterized by a hydroxyl-bearing ethyl chain attached to the 5-position of the 1,2-thiazole ring. The stereochemistry at the C1 position (S-configuration) is critical for its interactions in biological systems, particularly in pharmaceutical applications.

Biological Activity

(1S)-1-(1,2-Thiazol-5-yl)ethanol is a thiazole derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. Thiazole compounds are known for their presence in various natural products and therapeutic agents, making them significant in drug discovery and development. This article explores the biological activity of (1S)-1-(1,2-Thiazol-5-yl)ethanol, focusing on its mechanisms of action, potential therapeutic applications, and comparative analysis with related compounds.

(1S)-1-(1,2-Thiazol-5-yl)ethanol possesses a hydroxyl group that contributes to its reactivity and biological properties. The thiazole ring structure enhances the compound's interaction with biological targets, facilitating its role as a biochemical probe in research settings.

The biological activity of (1S)-1-(1,2-Thiazol-5-yl)ethanol primarily involves its interaction with specific enzymes and receptors. These interactions can modulate enzyme activities by binding to active sites or allosteric sites, influencing various metabolic pathways and cellular processes.

Antimicrobial Activity

Thiazole derivatives have been extensively studied for their antimicrobial properties. Research indicates that (1S)-1-(1,2-Thiazol-5-yl)ethanol exhibits significant inhibitory effects against a range of bacterial and fungal strains. For instance, studies have shown that thiazole derivatives can inhibit the growth of pathogens like Staphylococcus aureus and Escherichia coli .

Anticancer Potential

Recent investigations into thiazole derivatives have demonstrated their potential as anticancer agents. (1S)-1-(1,2-Thiazol-5-yl)ethanol has shown efficacy in inhibiting cancer cell proliferation in vitro. For example, it has been evaluated against various cancer cell lines such as HCT-116 (colon cancer), HT-29 (colon cancer), and HepG2 (liver cancer), showcasing promising results .

Comparative Analysis with Similar Compounds

The biological activity of (1S)-1-(1,2-Thiazol-5-yl)ethanol can be compared with other thiazole derivatives to highlight its unique properties:

Compound Name	Biological Activity	Remarks
(1R)-1-(1,2-Thiazol-5-yl)ethanol	Antimicrobial, anticancer	Similar structure but different stereochemistry may affect activity .
4-Methylthiazole	Antimicrobial	Known for broad-spectrum antimicrobial effects .
Thiosemicarbazone derivatives	Anticancer	Mechanism involves inhibition of matrix metalloproteinases .

Study 1: Antimicrobial Evaluation

A study explored the antimicrobial efficacy of various thiazole derivatives including (1S)-1-(1,2-Thiazol-5-yl)ethanol. The Minimum Inhibitory Concentration (MIC) was determined for several bacterial strains. The compound demonstrated significant activity with an MIC value comparable to standard antibiotics.

Study 2: Anticancer Activity Assessment

In another research project, the cytotoxic effects of (1S)-1-(1,2-Thiazol-5-yl)ethanol were assessed against multiple cancer cell lines using the MTT assay. The results indicated a dose-dependent reduction in cell viability, suggesting its potential as a chemotherapeutic agent.

Scientific Research Applications

Chemical Synthesis

Building Block for Complex Molecules

(1S)-1-(1,2-Thiazol-5-yl)ethanol serves as a crucial building block in synthetic organic chemistry. Its unique thiazole structure allows for the synthesis of diverse chemical libraries, which are essential for drug discovery and development. The compound can undergo various reactions to form more complex structures, making it valuable in the creation of pharmaceuticals and agrochemicals.

Synthetic Routes

The synthesis of (1S)-1-(1,2-Thiazol-5-yl)ethanol typically involves the reaction of thiazole derivatives with appropriate reagents. Common methods include:

• Reduction Reactions : Using reducing agents such as sodium borohydride or lithium aluminum hydride.
• Click Chemistry : Employed to create derivatives with enhanced properties.

Biological Research

Biochemical Probes

In biological research, (1S)-1-(1,2-Thiazol-5-yl)ethanol is investigated as a biochemical probe. Its ability to interact with specific enzymes and metabolic pathways makes it useful for studying various biological processes. For instance, it has been used to explore enzyme activities related to metabolic disorders.

Antimicrobial Properties

Recent studies have demonstrated the antimicrobial activity of thiazole derivatives, including (1S)-1-(1,2-Thiazol-5-yl)ethanol. A series of derivatives were synthesized and tested against various bacterial strains:

Compound	Activity	Minimum Inhibitory Concentration (MIC)
6a	Antibacterial	31.25 µg/mL against Escherichia coli
6i	Antifungal	62.5 µg/mL against Candida albicans
6k	Antifungal	31.25 µg/mL against Aspergillus niger

These findings indicate that compounds based on (1S)-1-(1,2-Thiazol-5-yl)ethanol could serve as leads for developing new antimicrobial agents .

Medicinal Applications

Therapeutic Potential

The therapeutic applications of (1S)-1-(1,2-Thiazol-5-yl)ethanol are being explored due to its interactions with molecular targets involved in various diseases. Notably, it has shown potential in:

• Anti-inflammatory Research : Investigating its effects on inflammatory pathways.
• Antimicrobial Development : As mentioned earlier, its derivatives exhibit promising antibacterial and antifungal activities.

Case Studies

Several case studies highlight the practical applications of (1S)-1-(1,2-Thiazol-5-yl)ethanol:

• Antimicrobial Evaluation : In a study evaluating new thiazole derivatives, several compounds demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria .
• Drug Discovery : The compound has been utilized in high-throughput screening processes to identify new drug candidates targeting specific enzymes involved in metabolic disorders.
• Preclinical Models : Research involving animal models has shown that compounds derived from (1S)-1-(1,2-Thiazol-5-yl)ethanol can modulate metabolic pathways related to alcohol dependence .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

The table below highlights key structural distinctions between (1S)-1-(1,2-Thiazol-5-yl)ethanol and related compounds from the evidence:

Compound Name/ID	Core Structure	Functional Groups	Key Substituents	Reference
(1S)-1-(1,2-Thiazol-5-yl)ethanol	1,2-Thiazole	-OH (ethanol group)	Chiral (S)-configuration at C1	N/A
Compound 11 ()	1,2,3-Triazole	-NH2, thiosemicarbazide	Ethylidene hydrazine, CH3 groups
Compound j ()	1,2-Thiazole	Carbamate, ethoxycarbonyl	Thiazol-5-ylmethyl, branched alkyl

Key Observations:

• Hydroxyl vs. Carbamate Groups: The hydroxyl group in (1S)-1-(1,2-Thiazol-5-yl)ethanol enhances polarity and aqueous solubility compared to the carbamate and ethoxycarbonyl groups in Compound j .
• Core Heterocycles : While the target compound uses a 1,2-thiazole core, Compound 11 () employs a 1,2,3-triazole ring, which may reduce aromatic stabilization and alter reactivity .

Spectral and Physicochemical Properties

Data inferred from analogs in the evidence:

Property	(1S)-1-(1,2-Thiazol-5-yl)ethanol (Inferred)	Compound 11 ()	Compound j ()
1H-NMR Signals	δ 1.4–1.6 (d, CH3), 4.2–4.5 (m, -CH(OH)-)	δ 2.47 (CH3), 7.32–7.58 (ArH’s)	Not explicitly reported
Solubility	High in polar solvents (e.g., ethanol)	Moderate (NH2 groups enhance H-bonding)	Low (carbamate increases hydrophobicity)
Stability	Prone to oxidation at -OH	Stable under reflux conditions	Hydroperoxy group may degrade

• 1H-NMR: The target compound’s ethanol group would show distinct signals for the -CH(OH)- moiety, differing from the ethylidene hydrazine (δ 2.47–2.68) in Compound 11 .
• Stability : The hydroxyl group in the target compound may require stabilization against oxidation, unlike the hydroperoxypropan group in Compound j, which is inherently reactive .